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An In-depth Technical Guide to the Physicochemical Properties of 3-Chloro-4-propoxyaniline
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-4-propoxyaniline hydrochloride is a substituted aniline derivative of significant
interest in synthetic organic chemistry. As a chemical intermediate, it serves as a valuable
building block in the development of more complex molecules, particularly within the
pharmaceutical and agrochemical industries. The presence of a chlorine atom, a propoxy
group, and an aniline functional group provides multiple reaction sites, making it a versatile
precursor. An in-depth understanding of its physicochemical properties is paramount for its
effective handling, characterization, and application in research and development.

This guide provides a comprehensive technical overview of 3-Chloro-4-propoxyaniline
hydrochloride, focusing on its core physicochemical properties, analytical characterization
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methodologies, and safety protocols. The information herein is synthesized to provide
researchers and drug development professionals with the foundational knowledge required for
its successful application in the laboratory. The significance of chloro-containing compounds in
medicinal chemistry is substantial, with over 250 FDA-approved drugs containing chlorine,
highlighting the importance of understanding such precursors.[1][2]

Molecular Structure and Physicochemical
Properties

The structural and physical characteristics of a compound are fundamental to its reactivity,
solubility, and overall behavior in a chemical system.

Chemical Structure

3-Chloro-4-propoxyaniline hydrochloride is the hydrochloride salt of 3-chloro-4-
propoxyaniline. The core structure consists of a benzene ring substituted with an amino group,
a chlorine atom, and a propoxy group. The hydrochloride salt form generally enhances stability
and aqueous solubility compared to the free base.

» IUPAC Name: 3-chloro-4-propoxyaniline hydrochloride
e CAS Number: 5211-03-0 (for the free base)[3][4]
e Molecular Formula: CoH13CI2NO

e Molecular Weight: 222.11 g/mol

Core Physicochemical Data

The following table summarizes the key physicochemical properties of the parent compound, 3-
Chloro-4-propoxyaniline. Data for the hydrochloride salt may vary, particularly concerning
melting point and solubility.
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Property Value Source
Appearance Solid [5]
) ] 67-70 °C (153-158 °F) (for free
Melting Point [5]
base)
Boiling Point 232 °C (450 °F) (for free base)  [5]
Molecular Formula CoH12CINO (free base) [4]
Molecular Weight 185.66 g/mol (free base) [4]

Spectroscopic and Spectrometric Characterization

Definitive structural elucidation and purity assessment rely on a combination of spectroscopic
techniques. The following sections detail the expected spectral characteristics and provide
standardized protocols for data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for confirming the molecular structure by providing
information about the chemical environment of hydrogen (*H) and carbon (*3C) atoms.

Expected Spectral Features:

e 1H NMR: The spectrum would be expected to show distinct signals for the aromatic protons,
the methylene protons of the propoxy group, and the terminal methyl group. The protons on
the aromatic ring will exhibit splitting patterns (doublets, doublet of doublets) based on their
coupling with neighboring protons. The propoxy group should show a triplet for the -O-CHa-
protons, a sextet for the -CHz- protons, and a triplet for the terminal -CHs protons. The amine
(-NH2) protons may appear as a broad singlet.

e 13C NMR: The spectrum will show nine distinct carbon signals corresponding to the
molecular structure. The chemical shifts will be influenced by the electron-withdrawing and
donating effects of the substituents on the aromatic ring.

Protocol: NMR Spectroscopic Analysis
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This protocol provides a standardized method for acquiring high-resolution NMR spectra of 3-
Chloro-4-propoxyaniline hydrochloride.

o Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.7 mL of a
suitable deuterated solvent (e.g., DMSO-ds or D20, given it is a hydrochloride salt) in a
standard 5 mm NMR tube.[6] Tetramethylsilane (TMS) is typically added as an internal
standard (O ppm).

 Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer for data acquisition.[6]
e 1H NMR Acquisition:

o Acquire the spectrum using a standard single-pulse experiment.

o Typical spectral width: -2 to 12 ppm.

o Employ a sufficient number of scans (e.g., 16) to achieve an adequate signal-to-noise
ratio.

e 13C NMR Acquisition:
o Acquire the spectrum using a proton-decoupled pulse sequence.
o Typical spectral width: 0 to 200 ppm.

o A higher number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 5
seconds) are necessary due to the lower natural abundance of 13C.[7]

Infrared (IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule based on
their characteristic vibrational frequencies.

Expected Characteristic Absorption Bands:

Based on the structure, the following key absorption bands are anticipated. These are
analogous to those seen in similar structures like 3-chloro-4-fluoroaniline.[8]

© 2026 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.benchchem.com/product/b1486675/docs?utm_src=pdf-body#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://www.benchchem.com/product/b1486675/docs?utm_src=pdf-body#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://pdf.benchchem.com/193/Spectroscopic_and_Metabolic_Profile_of_3_Chloro_4_fluoroaniline_A_Technical_Guide.pdf
https://pdf.benchchem.com/193/Spectroscopic_and_Metabolic_Profile_of_3_Chloro_4_fluoroaniline_A_Technical_Guide.pdf
https://pdf.benchchem.com/193/A_Comparative_Spectroscopic_Guide_to_3_Chloro_4_fluoroaniline_and_Its_Derivatives.pdf
https://pdf.benchchem.com/193/An_In_Depth_Technical_Guide_to_the_Infrared_Spectroscopy_of_3_Chloro_4_fluoroaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1486675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Wavenumber Range (cm~*) Vibrational Mode Functional Group
3300-3500 N-H stretching Primary Amine (-NHz2)
2800-3000 C-H stretching Aliphatic (Propoxy group)
~3100 C-H stretching Aromatic

1600-1650 N-H scissoring (bending) Primary Amine (-NHz2)
1450-1550 C=C stretching Aromatic Ring
1200-1300 C-N stretching Aryl Amine

1000-1100 C-0O stretching Aryl-Alkyl Ether

600-800 C-Cl stretching Aryl Halide

Protocol: FT-IR Spectroscopic Analysis (KBr Pellet Method)

This protocol describes the preparation of a potassium bromide (KBr) pellet for the analysis of
solid samples.[6][8]

Sample Preparation: Weigh approximately 1-2 mg of 3-Chloro-4-propoxyaniline
hydrochloride and 100-200 mg of dry, spectroscopic grade KBr.

Grinding: Transfer the KBr and the sample to a clean, dry agate mortar and gently grind the
mixture with a pestle until a fine, homogeneous powder is obtained.[3]

Pellet Formation: Transfer a portion of the powdered mixture into a pellet-forming die. Place
the die assembly into a hydraulic press and apply pressure (typically 8-10 tons) for several
minutes to form a thin, transparent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer. Record
the spectrum, typically over a range of 4000-400 cm~1, and collect a sufficient number of
scans (e.g., 32) for a high-quality spectrum. A background spectrum of the empty sample
holder is recorded first and automatically subtracted.[7]

Mass Spectrometry (MS)
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Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments, confirming the molecular weight and offering insights into its structure.

Expected Mass Spectrum Features:

e Molecular lon Peak: Due to the presence of a single chlorine atom, the mass spectrum will
exhibit a characteristic isotopic pattern for the molecular ion (M*). Two peaks will be
observed:

o An M+ peak corresponding to the molecule containing the 3°Cl isotope.
o An [M+2]* peak corresponding to the molecule containing the 3’Cl isotope.

 |sotopic Ratio: The relative intensity of the M+ to the [M+2]* peak will be approximately 3:1,
which is a definitive signature for a monochlorinated compound.[9]

o Fragmentation: Under electron ionization (El), the molecule is expected to fragment through
pathways such as loss of the propoxy group, cleavage of the propyl chain, and loss of the
chlorine atom.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a standard method for analyzing volatile and semi-volatile compounds
like 3-Chloro-4-propoxyaniline (as the free base).[6][9]

o Sample Preparation: Prepare a dilute solution (approx. 1 mg/mL) of the free base in a
volatile organic solvent such as dichloromethane or ethyl acetate.

 Instrumentation: Use a GC system coupled to a mass selective detector (MSD).
e GC Conditions:

o Column: A non-polar capillary column, such as an HP-5ms (30 m x 0.25 mm, 0.25 pum film
thickness), is suitable.[6]

o Inlet Temperature: 250°C.
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o Oven Program: Start at 70°C, hold for 2 minutes, then ramp to 280°C at a rate of
10°C/min, and hold for 5 minutes.[6]

o Carrier Gas: Helium at a constant flow of 1 mL/min.
e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 400.

Synthesis and Analysis Workflow

The general workflow for utilizing a chemical intermediate like 3-Chloro-4-propoxyaniline
involves synthesis, purification, and subsequent characterization to confirm identity and purity
before its use in downstream applications.
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Caption: General workflow for synthesis and quality control.

Safety, Handling, and Storage
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Proper handling and storage are critical due to the potential hazards associated with this class
of compounds. The following information is derived from safety data sheets for 3-Chloro-4-
propoxyaniline and related anilines.[5][10]

Hazard Identification

» Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[5]
o Skin Sensitization: May cause an allergic skin reaction.[4][5]
» Carcinogenicity: May cause cancer.[5]

» Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[5]

Recommended Handling and Storage

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[5][11]

e Ventilation: Use only outdoors or in a well-ventilated area.[5]

o Handling: Obtain special instructions before use. Do not handle until all safety precautions
have been read and understood. Avoid breathing dust. Wash skin thoroughly after handling.

[5]

o Storage: Store locked up in a well-ventilated place. Keep the container tightly closed.[12]

Conclusion

3-Chloro-4-propoxyaniline hydrochloride is a key chemical intermediate with well-defined
physicochemical properties. Its characterization is reliably achieved through a combination of
standard analytical techniques, including NMR, FT-IR, and mass spectrometry. A thorough
understanding of these properties, coupled with strict adherence to safety and handling
protocols, is essential for its effective and safe use in research and drug discovery applications.
The data and protocols presented in this guide serve as a foundational resource for scientists
and researchers working with this versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.carlroth.com/medias/SDB-1C3E-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTc0ODh8YXBwbGljYXRpb24vcGRmfGFEZGpMMmhrTUM4NU1qQTJNamt3TWpVeE9EQTJMMU5FUWw4eFF6TkZYMFJGWDBWT0xuQmtaZ3wwNDIyNGQ4ZGJkN2IzODJhNWYyODk1NDZiYWUxODY3MmE4NWEwODBiNDA0ZTA3Y2E1MjdmMzhiY2M1M2Y4OWE3
https://www.fishersci.com/store/msds?partNumber=AC146500010&productDescription=3-CHLORO-4-METHYLANILINE+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/produce/pr23120612665-3-chloro-4-isopropoxyaniline.html
https://www.benchchem.com/product/b1486675/docs#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://www.benchchem.com/product/b1486675/docs#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://www.benchchem.com/product/b1486675/docs#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://www.benchchem.com/product/b1486675/docs#3-chloro-4-propoxyaniline-hydrochloride-physicochemical-properties
https://www.benchchem.com/product/b1486675?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1486675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1486675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

